Cas no 61523-29-3 (1,3-Dioxane-5-ethanol, 2-(1-methylethyl)-, trans-)

• Product Name: 1,3-Dioxane-5-ethanol, 2-(1-methylethyl)-, trans-
• CAS No: 61523-29-3
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 476231
• Update Time: 2024-01-30

1,3-Dioxane-5-ethanol, 2-(1-methylethyl)-, trans- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-5-ethanol, 2-(1-methylethyl)-, trans-

• Inchi： 1S/C9H18O3/c1-7(2)9-11-5-8(3-4-10)6-12-9/h7-10H,3-6H2,1-2H3/t8-,9-
• InChI Key： CXWLFWDQFCMNFP-KYZUINATSA-N
• SMILES： O1C[C@H](CCO)CO[C@H]1C(C)C

Computed Properties

• Exact Mass: 174.12564

Experimental Properties

• Density: 0.991±0.06 g/cm3(Predicted)
• Boiling Point: 253.0±15.0 °C(Predicted)
• PSA: 38.69
• pka: 14.95±0.10(Predicted)